4-cyclopropyl-5-fluoro-N-[3-methyl-5-(1,3-thiazol-5-yl)phenyl]pyrimidin-2-amine

• Molecular Formula: C17H15FN4S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 4-cyclopropyl-5-fluoro-N-[3-methyl-5-(1,3-thiazol-5-yl)phenyl]pyrimidin-2-amine
• InChI: InChI=1S/C17H15FN4S/c1-10-4-12(15-8-19-9-23-15)6-13(5-10)21-17-20-7-14(18)16(22-17)11-2-3-11/h4-9,11H,2-3H2,1H3,(H,20,21,22)
• InChI Key: RNYOUYQUNNCUQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=NC=C(C(=N2)C3CC3)F)C4=CN=CS4

Description

4-cyclopropyl-5-fluoro-N-[3-methyl-5-(1,3-thiazol-5-yl)phenyl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C17H15FN4S and its molecular weight is 326.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methyl-5-(1,3-thiazol-5-yl)aniline (0.250 g, 1.31 mmol), the product of Step 1 (0.227 g, 1.31 mmol), palladium(II) acetate (0.0295 g, 0.131 mmol), xantphos (0.114 g, 0.197 mmol), and cesium carbonate (0.856 g, 2.63 mmol) were added to a dry flask. The flask was degassed with argon and then dioxane (4.4 ml) was added. The reaction mixture was degassed with argon for 5 minutes, and then heated to 100° C. After 2 hours, the reaction mixture was cooled to room temperature, diluted with ethyl acetate, washed with brine, dried over magnesium sulfate, filtered, and concentrated. The residue was purified by flash chromatography on silica gel (EtOAc/dichloromethane gradient) to afford 4-cyclopropyl-5-fluoro-N-[3-methyl-5-(1,3-thiazol-5-yl)phenyl]pyrimidin-2-amine (0.390 g, 1.20 mmol, 91% yield). MS ESI: [M+H]+ m/z 326.8. 1H NMR (500 MHz, DMSO-d6) δ 9.59 (s, 1H); 9.06 (s, 1H); 8.38 (d, J=2.5 Hz, 1H); 8.19 (s, 1H); 7.94 (s, 1H); 7.39 (s, 1H); 7.10 (s, 1H); 2.29 (s, 31-1); 2.28-2.23 (m, 1H); 1.18-1.14 (m, 4H).